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Compound of Interest

Compound Name: Cholesteryl hemisuccinate

Cat. No.: B075770 Get Quote

An in-depth examination of the identification, properties, and applications of Cholesteryl
Hemisuccinate (CHS) in advanced scientific research. This guide provides researchers,

scientists, and drug development professionals with comprehensive technical data, detailed

experimental protocols, and a visualization of its role in cellular signaling.

Core Identification and Properties
Cholesteryl hemisuccinate is a cholesterol derivative of significant interest in various

biomedical research fields, primarily due to its utility in drug delivery systems and membrane

protein stabilization.

Physicochemical Data
Precise identification and characterization are paramount in scientific research. The key

quantitative data for Cholesteryl hemisuccinate are summarized below.

Property Value References

CAS Number 1510-21-0 [1][2][3][4]

Molecular Weight 486.74 g/mol [1][2][3]

Molecular Formula C₃₁H₅₀O₄ [1][2][3][4]
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Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of scientific findings.

The following sections provide step-by-step protocols for key applications of Cholesteryl
hemisuccinate.

Preparation of pH-Sensitive Liposomes
Cholesteryl hemisuccinate is a key component in the formulation of pH-sensitive liposomes,

which are designed to release their encapsulated contents in the acidic microenvironment of

tumors or within cellular endosomes.[5][6][7]

Materials:

Dioleoylphosphatidylethanolamine (DOPE)

Cholesteryl hemisuccinate (CHEMS)

DSPE-PEG₂₀₀₀ (optional, for increasing circulation time)

Drug to be encapsulated (e.g., Cisplatin)

Chloroform and Methanol (2:1, v/v)

Phosphate-Buffered Saline (PBS), pH 7.4

Rotary evaporator

Extruder with polycarbonate membranes (e.g., 100 nm)

Procedure:

Lipid Film Hydration:

Dissolve DOPE and CHEMS (and DSPE-PEG₂₀₀₀ if used) in a chloroform:methanol (2:1,

v/v) mixture in a round-bottom flask.[6]

Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask

wall.[6][8]
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Further dry the film under a high vacuum for at least one hour to remove residual solvent.

[8]

Hydration:

Hydrate the lipid film with an aqueous solution (e.g., PBS pH 7.4) containing the drug to be

encapsulated. The temperature of the hydration buffer should be above the phase

transition temperature of the lipids.

Vortex the mixture to form multilamellar vesicles (MLVs).[9]

Extrusion:

To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion

through polycarbonate membranes of a specific pore size (e.g., 100 nm) multiple times.

[10] This process should also be carried out at a temperature above the lipid phase

transition temperature.

Solubilization of Membrane Proteins
Cholesteryl hemisuccinate is often used as an additive in detergent solutions to enhance the

stability of solubilized membrane proteins, which are notoriously unstable outside of their native

lipid environment.[11]

Materials:

Detergent (e.g., n-dodecyl-β-D-maltopyranoside, DDM)

Cholesteryl hemisuccinate (CHS)

Tris buffer (e.g., 1M, pH 8.0)

Probe sonicator

Rotator

Procedure:
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Prepare Detergent Stock Solution:

Prepare a 10% (w/v) detergent stock solution in a suitable buffer (e.g., 200mM Tris pH

8.0).[2]

Incorporate Cholesteryl Hemisuccinate:

Add solid Cholesteryl hemisuccinate to the detergent solution to a final concentration of

2% (w/v).[2]

Sonicate the mixture continuously until the solution becomes translucent and warm to the

touch. This facilitates the incorporation of CHS into the detergent micelles.[2]

Place the tube on a rotator at room temperature until the solution becomes completely

transparent.[2]

The resulting solution contains detergent micelles enriched with Cholesteryl
hemisuccinate, ready for membrane protein extraction.

Signaling Pathway Visualization
Cholesteryl hemisuccinate has been shown to induce apoptosis in cancer cells through a

specific signaling cascade.[1] The following diagram illustrates this proposed pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://commonfund.nih.gov/sites/default/files/JCIMPT_PreparationofCHSStock.pdf
https://www.benchchem.com/product/b075770?utm_src=pdf-body
https://www.benchchem.com/product/b075770?utm_src=pdf-body
https://commonfund.nih.gov/sites/default/files/JCIMPT_PreparationofCHSStock.pdf
https://commonfund.nih.gov/sites/default/files/JCIMPT_PreparationofCHSStock.pdf
https://commonfund.nih.gov/sites/default/files/JCIMPT_PreparationofCHSStock.pdf
https://www.benchchem.com/product/b075770?utm_src=pdf-body
https://www.benchchem.com/product/b075770?utm_src=pdf-body
https://www.benchchem.com/product/b075770?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12527327/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cholesteryl Hemisuccinate

Akt Phosphorylation
(Inhibition)

Caspase-8 Activation

|

Bid Cleavage to tBid

Bax Translocation

Mitochondria

Mitochondrial Membrane
Depolarization

Cytochrome c Release

Apaf-1/Caspase-9
Apoptosome Formation

Caspase-3 Activation

Apoptosis

Click to download full resolution via product page

Proposed apoptotic signaling pathway induced by Cholesteryl hemisuccinate.
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Experimental Workflow Visualization
The following diagram outlines a typical experimental workflow for the preparation of drug-

loaded, pH-sensitive liposomes using Cholesteryl hemisuccinate.
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Workflow for preparing drug-loaded pH-sensitive liposomes with Cholesteryl hemisuccinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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